Protio
Overview
Description
Protium atom is the stable isotope of hydrogen with relative atomic mass 1.007825 and a natural abundance of 99.9885 atom percent (from Greek pirhoomegatauomicronsigma, first). It contains a proton.
The first chemical element in the periodic table with atomic symbol H, and atomic number 1. Protium (atomic weight 1) is by far the most common hydrogen isotope. Hydrogen also exists as the stable isotope DEUTERIUM (atomic weight 2) and the radioactive isotope TRITIUM (atomic weight 3). Hydrogen forms into a diatomic molecule at room temperature and appears as a highly flammable colorless and odorless gas.
properties
Molecular Formula |
H2 |
|---|---|
Molecular Weight |
2.0158 g/mol |
IUPAC Name |
protium monohydride |
InChI |
InChI=1S/H2/h1H/i1+0 |
InChI Key |
UFHFLCQGNIYNRP-IGMARMGPSA-N |
Isomeric SMILES |
[1HH] |
SMILES |
[HH] |
Canonical SMILES |
[HH] |
synonyms |
Hydrogen Hydrogen-1 Protium |
Origin of Product |
United States |
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